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CAS No.: 2416131-46-7
Cat. No.: B10856522
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Introduction

(R)-NX-2127 is a novel, orally bioavailable bifunctional molecule designed to induce the
degradation of Bruton's Tyrosine Kinase (BTK), a critical component of the B-cell receptor
(BCR) signaling pathway.[1][2][3] Chronic activation of the BCR pathway is a hallmark of many
B-cell malignancies, making BTK a key therapeutic target.[1][2] Unlike traditional inhibitors, (R)-
NX-2127 acts as a degrader, harnessing the cell's natural ubiquitin-proteasome system to
eliminate the BTK protein.[3][4][5]

Furthermore, (R)-NX-2127 exhibits immunomodulatory activity by concurrently mediating the
degradation of the lymphoid transcription factors lkaros (IKZF1) and Aiolos (IKZF3).[1][2] This
dual mechanism of action offers a promising therapeutic strategy for patients with relapsed or
refractory B-cell malignancies, including those who have developed resistance to conventional
BTK inhibitors.[1][3][5]
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These application notes provide detailed protocols for key cell-based assays to evaluate the
activity of (R)-NX-2127, enabling researchers to assess its potency and mechanism of action in
relevant cellular models.

Mechanism of Action

(R)-NX-2127 is a heterobifunctional molecule that brings together the E3 ubiquitin ligase
cereblon (CRBN) and BTK, leading to the ubiquitination and subsequent proteasomal
degradation of BTK.[3] It also induces the degradation of IKZF1 and IKZF3 through a similar
molecular glue interaction with the cereblon E3 ubiquitin ligase complex.[1][2]
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Assay Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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